Cas no 93475-98-0 (Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI))

• Product Name: Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI)
• CAS No: 93475-98-0
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 814265
• PubChem ID: 412221
• Update Time: 2025-04-19

Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI) Chemical and Physical Properties

Names and Identifiers

• Pseudourea,3,3-dibutyl-2-(2-methylallyl)- (7CI)
• 2-methylprop-2-enyl N,N-dibutylcarbamimidate
• 93475-98-0
• DTXSID90328588
• NSC-38225
• NSC38225

• Inchi： 1S/C13H26N2O/c1-5-7-9-15(10-8-6-2)13(14)16-11-12(3)4/h14H,3,5-11H2,1-2,4H3
• InChI Key： XZANXUQUIKBNLN-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C(=N)N(CCCC)CCCC

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids Isoureas